3,4-diphenylpyrimido[4',5':4,5]thieno[2,3-c]pyridazine-8(7H)-thione

• Molecular Formula: C20H12N4S2
• Molecular Weight: 372.5 g/mol
• IUPAC Name: 12,13-diphenyl-8-thia-3,5,10,11-tetrazatricyclo[7.4.0.02,7]trideca-1(13),2(7),4,9,11-pentaene-6-thione
• InChI: InChI=1S/C20H12N4S2/c25-19-18-17(21-11-22-19)15-14(12-7-3-1-4-8-12)16(23-24-20(15)26-18)13-9-5-2-6-10-13/h1-11H,(H,21,22,25)
• InChI Key: VMDCRKKEHBEEAK-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=C3C4=C(C(=S)N=CN4)SC3=NN=C2C5=CC=CC=C5

Description

3,4-diphenylpyrimido[4',5':4,5]thieno[2,3-c]pyridazine-8(7H)-thione is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its promising pharmacological activities. The compound is known for its potential to act as an anticancer agent, and its synthesis and mechanism of action have been extensively studied.

Mechanism of Action

The mechanism of action of 3,4-diphenylpyrimido[4',5':4,5]thieno[2,3-c]pyridazine-8(7H)-thione is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. Inhibition of this enzyme can lead to DNA damage and cell death, which may explain the compound's cytotoxic activity.
Biochemical and Physiological Effects
Studies have shown that this compound can induce oxidative stress in cancer cells, leading to DNA damage and cell death. The compound has also been shown to inhibit the migration and invasion of cancer cells, which is important for preventing metastasis.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-diphenylpyrimido[4',5':4,5]thieno[2,3-c]pyridazine-8(7H)-thione in lab experiments is its potent cytotoxic activity against cancer cells. This makes it a promising candidate for further development as an anticancer agent. However, one limitation is that the compound may have off-target effects, which can lead to unwanted side effects.

Future Directions

There are several future directions for the research on 3,4-diphenylpyrimido[4',5':4,5]thieno[2,3-c]pyridazine-8(7H)-thione. One direction is to further investigate the mechanism of action of the compound and its potential to act as a topoisomerase II inhibitor. Another direction is to explore the compound's potential to overcome drug resistance in cancer cells. Additionally, future studies could focus on optimizing the synthesis of the compound and developing more potent analogs.

Synthesis Methods

The synthesis of 3,4-diphenylpyrimido[4',5':4,5]thieno[2,3-c]pyridazine-8(7H)-thione involves the reaction of 2,3-dichloropyridazine with thiourea and phenyl isothiocyanate. The reaction takes place in the presence of a base such as potassium carbonate and a solvent such as dimethylformamide. The product is obtained as a yellow solid and is purified by recrystallization.

Scientific Research Applications

3,4-diphenylpyrimido[4',5':4,5]thieno[2,3-c]pyridazine-8(7H)-thione has been extensively studied for its potential as an anticancer agent. It has been found to exhibit cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The compound has also been shown to induce apoptosis in cancer cells, which is a promising mechanism for cancer treatment.